4’-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin
4’-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin
Brand Name:
Vulcanchem
CAS No.:
301849-46-7
VCID:
VC0124442
InChI:
InChI=1S/C50H75NO14/c1-27-13-12-16-34-26-58-47-42(51-55)30(4)21-37(50(34,47)54)48(53)61-36-22-35(64-49(25-36)20-19-29(3)45(65-49)33-14-10-9-11-15-33)18-17-28(2)44(27)62-41-24-39(57-8)46(32(6)60-41)63-40-23-38(56-7)43(52)31(5)59-40/h12-13,16-17,21,27,29,31-33,35-41,43-47,52,54-55H,9-11,14-15,18-20,22-26H2,1-8H3/b13-12?,28-17?,34-16?,51-42+/t27-,29-,31-,32-,35+,36-,37-,38-,39-,40-,41-,43-,44-,45-,46-,47+,49+,50+/m0/s1
SMILES:
CC1CCC2(CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5=NO)C)C(=O)O3)O)C)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)O)OC)OC)C)OC1C8CCCCC8
Molecular Formula:
C₅₀H₇₅NO₁₄
Molecular Weight:
914.13
4’-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin
CAS No.: 301849-46-7
Reference Standards
VCID: VC0124442
Molecular Formula: C₅₀H₇₅NO₁₄
Molecular Weight: 914.13
| CAS No. | 301849-46-7 |
|---|---|
| Product Name | 4’-O-2,6-Dideoxy-3-O-methyl-α-L-arabino-hexopyranosyl Selamectin |
| Molecular Formula | C₅₀H₇₅NO₁₄ |
| Molecular Weight | 914.13 |
| IUPAC Name | (1R,4S,5'S,6R,6'S,8R,12S,13S,20R,21E,24S)-6'-cyclohexyl-24-hydroxy-21-hydroxyimino-12-[(2R,4S,5S,6S)-5-[(2S,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one |
| Standard InChI | InChI=1S/C50H75NO14/c1-27-13-12-16-34-26-58-47-42(51-55)30(4)21-37(50(34,47)54)48(53)61-36-22-35(64-49(25-36)20-19-29(3)45(65-49)33-14-10-9-11-15-33)18-17-28(2)44(27)62-41-24-39(57-8)46(32(6)60-41)63-40-23-38(56-7)43(52)31(5)59-40/h12-13,16-17,21,27,29,31-33,35-41,43-47,52,54-55H,9-11,14-15,18-20,22-26H2,1-8H3/b13-12?,28-17?,34-16?,51-42+/t27-,29-,31-,32-,35+,36-,37-,38-,39-,40-,41-,43-,44-,45-,46-,47+,49+,50+/m0/s1 |
| SMILES | CC1CCC2(CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5=NO)C)C(=O)O3)O)C)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)O)OC)OC)C)OC1C8CCCCC8 |
| Synonyms | 25-Cyclohexyl-5-demethoxy-25-de(1-methylpropyl)-22,23-dihydro-5-(hydroxyimino)-avermectin A1a; 22,23-Dihydro-5-hydroxyimino Doramectin; Selamectin Impurity D |
| PubChem Compound | 131637883 |
| Last Modified | Nov 11 2021 |
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